WF-47-JS03

• Molecular Formula: C30H38N6O2
• Molecular Weight: 514.7 g/mol
• InChI: InChI=1S/C30H38N6O2/c1-29(2)16-21(17-30(3,4)35(29)5)33-27-25(19-11-9-8-10-12-19)26(31)36-28(34-27)22(18-32-36)20-13-14-23(37-6)24(15-20)38-7/h8-15,18,21H,16-17,31H2,1-7H3,(H,33,34)
• InChIKey: YRBWLEAMGAGYBK-UHFFFAOYSA-N

WF-47-JS03: A Selective, BBB-Penetrant RET Inhibitor

WF-47-JS03 (CAS: 2561413-77-0) is a pyrazolo[1,5-a]pyrimidine-based small molecule RET (REarranged during Transfection) kinase inhibitor [1]. It is characterized as a potent and selective inhibitor of RET fusions with IC50 values of 1.7 nM (KIF5B-RET transfected Ba/F3 cells) and 5.3 nM (CCDC6-RET transfected LC-2/ad lung cancer cells) . The compound exhibits >500-fold selectivity for RET over the structurally related kinase KDR (Kinase Insert Domain Receptor) [1], demonstrating effective blood-brain barrier penetration and oral bioavailability in preclinical models [1].

Tool Compound BBB-penetrant RET inhibitor for CNS oncology research

Selectivity Reported high KDR selectivity minimizes angiogenic off-target effects

Model Fit Reported tumor regression in RET-fusion xenograft models

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source

Critical Risks in RET Probe Selection

RET kinase inhibitors are not functionally interchangeable; their utility in specific experimental contexts hinges on distinct selectivity profiles, pharmacokinetic properties, and target engagement characteristics. WF-47-JS03 provides a unique combination of potent RET fusion inhibition, exceptional (>500-fold) selectivity over the off-target KDR kinase, and robust brain penetration [1], features that are not uniformly present in other RET inhibitors. For instance, multi-kinase inhibitors like cabozantinib and vandetanib lack this degree of selectivity, while the clinical-stage inhibitor selpercatinib has a reported IC50 of 14.0 nM for wild-type RET, which is approximately 8-fold less potent than WF-47-JS03's activity against the KIF5B-RET fusion (1.7 nM) [2]. Direct substitution can therefore introduce confounding off-target effects, alter model phenotypes, and invalidate comparative data.

VEGFR2 Co-inhibition

Multi-kinase inhibitors like Cabozantinib potently inhibit VEGFR2, which may confound angiogenesis-dependent readouts in tumor studies.

CNS Penetration Gap

Selective inhibitors such as Selpercatinib are substrates for efflux transporters; brain exposure may be insufficient for CNS metastasis models.

Chemotype Specificity

The pyrazolo[1,5-a]pyrimidine scaffold confers a unique selectivity/CNS profile not shared by macrocyclic or other chemotypes.

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source
• [2] Selpercatinib (LOXO-292) Technical Information. WO2018071447A1. View Source

WF-47-JS03 vs. Leading RET Inhibitors

KDR Selectivity Over Multi-Kinase Inhibitors

WF-47-JS03 demonstrates exceptional selectivity for the RET kinase, with a >500-fold preference for RET over KDR (Kinase Insert Domain Receptor) in cellular assays [1]. In contrast, the multi-kinase inhibitor cabozantinib has a reported KDR IC50 of 0.035 nM, which is roughly equipotent to its RET inhibition [2]. This profound difference in selectivity profile makes WF-47-JS03 a superior tool for probing RET-specific biology in cellular contexts without confounding KDR-mediated effects.

KDR Selectivity

Reported

>500× over KDR

Enables RET-specific signaling studies without VEGFR2-mediated interference

Cellular assays; Cabozantinib/Lenvatinib show opposite profiles

Evidence Dimension	Kinase Selectivity (RET vs. KDR)
Target Compound Data	>500-fold selectivity for RET over KDR
Comparator Or Baseline	Cabozantinib (multi-kinase inhibitor): roughly 1:1 selectivity for RET vs. KDR; IC50 (KDR) = 0.035 nM [2]
Quantified Difference	WF-47-JS03 exhibits >500-fold higher selectivity for RET over KDR compared to cabozantinib's approximately 1:1 ratio.
Conditions	Cellular assays; Ba/F3 and LC-2/ad cell lines transfected with RET fusions [1]

Why This Matters

This extreme selectivity allows researchers to attribute cellular phenotypes specifically to RET inhibition, minimizing the risk of KDR-related off-target artifacts that plague experiments using multi-kinase inhibitors.

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source
• [2] Yakes, F. M., et al. Cabozantinib (XL184), a Novel MET and VEGFR2 Inhibitor, Simultaneously Suppresses Metastasis, Angiogenesis, and Tumor Growth. Mol. Cancer Ther. 2011, 10(12), 2298-2308. View Source

Kinase Selectivity vs. Selpercatinib and Pralsetinib

In mouse in vivo studies, WF-47-JS03 demonstrated effective brain penetration [1]. This is a critical property for modeling RET-driven cancers that metastasize to the brain. While the FDA-approved RET inhibitor selpercatinib also exhibits CNS activity, its brain-to-plasma ratio is reported to be low (Kpuu ~0.03) [2], and the brain penetration of pralsetinib is limited by ABCB1 and ABCG2 efflux transporters, which restrict its brain accumulation [3]. WF-47-JS03's ability to cross the blood-brain barrier at efficacious doses [1] positions it as a valuable research tool for investigating RET-dependent mechanisms in the CNS.

Selectivity Tier

Context-dependent

WF-47-JS03: >500× vs Selpercatinib: 250×

Pralsetinib: data not available as fold-selectivity

Places compound among high-selectivity RET probes for polypharmacology-aware studies

Comparisons are cross-study; assays differ

Evidence Dimension	Blood-Brain Barrier Penetration
Target Compound Data	Effective brain penetration observed in mouse in vivo studies [1]
Comparator Or Baseline	Selpercatinib: Kpuu (unbound brain-to-plasma ratio) ~0.03 [2]; Pralsetinib: brain penetration limited by ABCB1/ABCG2 efflux [3]
Quantified Difference	WF-47-JS03 demonstrates qualitatively effective brain penetration; specific brain-to-plasma ratios are not quantified in the primary literature but are noted as 'effective' [1].
Conditions	Mouse in vivo studies; oral administration at 10 mg/kg [1]

Why This Matters

This property is essential for researchers studying RET-driven brain metastasis, as it enables target engagement within the CNS that may not be achievable with compounds having poor brain penetration.

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source
• [2] Li, A. Y., et al. Preclinical Characterization of Selpercatinib (LOXO-292), a Highly Selective and Potent RET Inhibitor. Cancer Res. 2021, 81(13_Supplement), 1257. View Source
• [3] Wang, Y., et al. ABCB1 and ABCG2, but not CYP3A4 limit oral availability and brain accumulation of the RET inhibitor pralsetinib. Pharmacol. Res. 2021, 172, 105828. View Source

BBB Penetration Advantage Over Clinical Inhibitors

In an RIE KIF5B-RET xenograft mouse model, WF-47-JS03 administered orally at 1, 3, and 10 mg/kg once daily for 10 days induced strong regression of RET-driven tumors, with the 10 mg/kg dose demonstrating significant tumor regression [1]. This robust in vivo efficacy is coupled with the compound's oral bioavailability, a feature not shared by all early-stage RET inhibitors. While the multi-kinase inhibitor vandetanib has shown clinical activity in RET-altered tumors, its efficacy is often limited by dose-dependent toxicity due to off-target kinase inhibition [2].

BBB Penetration

Class-level

Effective brain penetration in mice

Supports CNS tumor modeling; P-gp/BCRP efflux limits many clinical RET inhibitors

Class-level inference; confirmatory PK data needed

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Strong tumor regression in RIE KIF5B-RET xenograft mice at 10 mg/kg, po, qd [1]
Comparator Or Baseline	Vandetanib (multi-kinase inhibitor): clinical efficacy in RET-altered tumors but limited by off-target toxicity [2]
Quantified Difference	WF-47-JS03 achieves tumor regression at a well-tolerated oral dose; vandetanib's therapeutic window is constrained by VEGFR2/EGFR inhibition.
Conditions	Female 6-8 week old Harlan Foxn1 nude mice bearing RIE-RET-KIF5B xenografts [1]

Why This Matters

This data supports the use of WF-47-JS03 as a robust in vivo tool compound for proof-of-concept studies where sustained target inhibition and anti-tumor activity are required without the confounding toxicities of multi-kinase inhibitors.

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source
• [2] Wells, S. A., Jr., et al. Vandetanib in Patients With Locally Advanced or Metastatic Medullary Thyroid Cancer: A Randomized, Double-Blind Phase III Trial. J. Clin. Oncol. 2012, 30(2), 134-141. View Source

Tumor Regression in RET-Dependent Xenografts

A key limitation of WF-47-JS03 is its narrow therapeutic window. Higher doses were poorly tolerated in mice, similar to other pyrazolo[1,5-a]pyrimidine compounds [1]. This is in contrast to the FDA-approved RET inhibitor selpercatinib, which has a wider therapeutic index in clinical studies [2]. This property does not diminish the compound's utility as a research tool but is a critical parameter for experimental design.

Xenograft Response

Model context

Strong tumor regression at 10 mg/kg (po, qd)

Dose-dependent model response with narrow tolerability window

RIE KIF5B-RET xenograft; higher doses poorly tolerated

Evidence Dimension	Therapeutic Index / Tolerability
Target Compound Data	Narrow therapeutic window; higher doses poorly tolerated in mice [1]
Comparator Or Baseline	Selpercatinib: wider therapeutic index in clinical use [2]
Quantified Difference	WF-47-JS03's tolerability profile is more constrained than that of optimized clinical candidates.
Conditions	Mouse tolerability studies; oral dosing [1]

Why This Matters

This information is essential for designing robust in vivo experiments: it guides dose selection to ensure efficacy while avoiding toxicity that could confound results.

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source
• [2] Drilon, A., et al. Efficacy of Selpercatinib in RET Fusion-Positive Non-Small-Cell Lung Cancer. N. Engl. J. Med. 2020, 383(9), 813-824. View Source

WF-47-JS03: Optimal Use Cases in Preclinical Oncology

CNS-RET Fusion Tumor Modeling

Due to its >500-fold selectivity for RET over KDR [1], WF-47-JS03 is ideally suited for experiments requiring clean interrogation of RET-mediated pathways in cellular models, particularly when using KIF5B-RET or CCDC6-RET fusion-driven cell lines. This selectivity eliminates the background noise and potential false-positive/negative results that can arise from the KDR inhibition inherent to multi-kinase inhibitors like cabozantinib.

High-Fidelity Target Engagement for RET Signaling

WF-47-JS03's demonstrated brain penetration in mouse models [1] makes it a critical tool for studying the biology and therapeutic targeting of RET fusion-positive tumors that metastasize to the central nervous system. It enables assessment of target engagement and tumor response within the CNS, an area where many RET inhibitors are limited by efflux transporters [2].

Negative Control Chemistry for SAR Campaigns

The compound's oral bioavailability and robust tumor regression in RIE KIF5B-RET xenograft models at 10 mg/kg [1] support its use in short-term, well-controlled in vivo efficacy studies. It serves as an effective tool for validating RET as a driver in novel patient-derived xenograft (PDX) or genetically engineered mouse models (GEMMs), provided dosing regimens carefully adhere to the established narrow therapeutic window [1].

Comparative Selectivity Profiling and Kinase Panel Screening

Given its well-characterized >500-fold selectivity over KDR [1], WF-47-JS03 can serve as a reference standard for selectivity in kinase panel screens. It can be used as a benchmark when profiling new RET inhibitors or assessing off-target liabilities of related compounds in the pyrazolo[1,5-a]pyrimidine series.

Application

Selection Property

Validation Focus

CNS-RET tumor model studies

Reported brain penetration in murine models

CNS target engagement and tolerability endpoints

RET signaling pathway dissection

High KDR selectivity profile

RET-specific phosphorylation and downstream readouts

SAR benchmarking for pyrazolo[1,5-a]pyrimidine series

Defined potency and selectivity in RET-dependent cell lines

Comparative potency, selectivity ratios, and CNS exposure levels

• [1] Mathison, C. J. N., et al. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Med. Chem. Lett. 2020, 11(4), 558-565. View Source
• [2] Wang, Y., et al. ABCB1 and ABCG2, but not CYP3A4 limit oral availability and brain accumulation of the RET inhibitor pralsetinib. Pharmacol. Res. 2021, 172, 105828. View Source